Cas no 139266-04-9 (3-Isoquinolinethiol)

• Product Name: 3-Isoquinolinethiol
• CAS No: 139266-04-9
• MF: C₉H₇NS
• MW: 161.223580598831
• CID: 1265144
• Update Time: 2024-08-03

3-Isoquinolinethiol Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinethiol

• Inchi： 1S/C9H7NS/c11-9-5-7-3-1-2-4-8(7)6-10-9/h1-6H,(H,10,11)
• InChI Key： WRIZFUVYABPOLN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C=C(S)N=1

Computed Properties

• Exact Mass: 161.03001

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 320.7±15.0 °C(Predicted)
• PSA: 12.89
• pka: 1.44±0.30(Predicted)